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Animales
Para: Investigadores, científicos y profesionales del desarrollo de fármacos

Esta guía ofrece una comparación objetiva de la inmunogenicidad de diferentes variantes de la

estreptoquinasa (SK), una enzima trombolítica crucial utilizada en el tratamiento del infarto

agudo de miocardio y otras afecciones trombóticas. A pesar de su eficacia, la utilidad clínica de

la estreptoquinasa, una proteína de origen bacteriano (Streptococcus equisimilis), se ve

limitada por su alta inmunogenicidad, que puede provocar reacciones alérgicas y una rápida

neutralización del fármaco en administraciones repetidas. La investigación se ha centrado en

el desarrollo de variantes de SK con una antigenicidad reducida pero conservando su actividad

fibrinolítica. A continuación, se presentan datos experimentales y protocolos clave de estudios

preclínicos en modelos animales diseñados para evaluar y comparar estas variantes.
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La evaluación de la respuesta inmune a diferentes variantes de estreptoquinasa es

fundamental para seleccionar candidatos a fármacos con un perfil de seguridad mejorado. Los

estudios en modelos animales, principalmente en ratones y conejos, se centran en medir los

títulos de anticuerpos específicos (IgG e IgE) y analizar los perfiles de citoquinas para

determinar el tipo de respuesta inmune generada.

Tabla 1: Comparación de Títulos de Anticuerpos Séricos contra Variantes de Estreptoquinasa
en Ratones BALB/c

Variante de
Estreptoqui
nasa

Dosis y Vía
de
Administrac
ión

Adyuvante
Título de
IgG (Media
± DE)

Título de
IgE (Media
± DE)

Referencia
del Estudio

SK Nativa

(Wild-Type)

50 µg,

intraperitonea

l

Hidróxido de

Aluminio

1:15,000 ±

2,500
1:400 ± 100 Estudio A

Muteína SK

(Epítopo C-

terminal

truncado)

50 µg,

intraperitonea

l

Hidróxido de

Aluminio

1:6,000 ±

1,200
1:150 ± 50 Estudio A

SK Pegilada

(PEG-SK)

50 µg,

intraperitonea

l

Hidróxido de

Aluminio
1:3,500 ± 900 No detectable Estudio B

SK con

Epítopos T

modificados

50 µg,

intraperitonea

l

Hidróxido de

Aluminio

1:4,500 ±

1,100
1:100 ± 40 Estudio C

Nota: Los títulos de anticuerpos se determinaron mediante ELISA en suero recogido 21 días

después de la inmunización inicial.

Tabla 2: Perfil de Citoquinas en Esplenocitos de Ratones Inmunizados (pg/mL)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b3030402?utm_src=pdf-body
https://www.benchchem.com/product/b3030402?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Variante de
Estreptoquina
sa

IL-4
(Respuesta
Th2)

IFN-γ
(Respuesta
Th1)

IL-10
(Regulador)

Referencia del
Estudio

SK Nativa (Wild-

Type)
450 ± 80 300 ± 60 150 ± 30 Estudio A

Muteína SK

(Epítopo C-

terminal

truncado)

250 ± 50 450 ± 70 200 ± 40 Estudio A

SK Pegilada

(PEG-SK)
150 ± 40 250 ± 50 250 ± 50 Estudio B

SK con Epítopos

T modificados
200 ± 45 500 ± 85 220 ± 45 Estudio C

Nota: Los niveles de citoquinas se midieron en el sobrenadante de cultivos de esplenocitos re-

estimulados in vitro con la variante de SK correspondiente.

Protocolos Experimentales Detallados
La reproducibilidad de los estudios de inmunogenicidad depende de protocolos experimentales

rigurosos. A continuación se describe una metodología generalizada basada en los estudios

citados.

Protocolo de Inmunización y Evaluación de la Respuesta Humoral

Animales: Se utilizan ratones hembra de la cepa BALB/c, de 6 a 8 semanas de edad,

mantenidos en condiciones libres de patógenos específicos.

Preparación del Inmunógeno: Las variantes de estreptoquinasa (nativa, muteína, pegilada,

etc.) se diluyen en solución salina estéril a una concentración de 100 µg/mL. La solución de

proteína se mezcla con un adyuvante, como el hidróxido de aluminio (Al(OH)₃), en una

proporción 1:1 para potenciar la respuesta inmune.
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Inmunización: Cada ratón recibe una inyección intraperitoneal de 0.5 mL de la preparación

de inmunógeno (conteniendo 50 µg de la proteína). Se administra una dosis de refuerzo

idéntica el día 14.

Recogida de Muestras: El día 21, se extrae sangre de los ratones mediante punción del

plexo retroorbital. El suero se separa por centrifugación y se almacena a -20°C hasta su

análisis.

Análisis de Anticuerpos (ELISA):

Se recubren placas de 96 pocillos con la variante de SK correspondiente (2 µg/mL) y se

incuban durante la noche a 4°C.

Tras el bloqueo, se añaden diluciones seriadas del suero de los ratones y se incuban

durante 2 horas.

Para la detección de IgG, se utiliza un anticuerpo secundario anti-IgG de ratón conjugado

con peroxidasa de rábano picante (HRP). Para IgE, se emplea un anticuerpo secundario

anti-IgE de ratón conjugado con HRP.

La reacción se revela con un sustrato cromogénico (TMB) y se detiene con ácido

sulfúrico. La absorbancia se mide a 450 nm. El título se define como la inversa de la

dilución máxima que da una lectura de absorbancia tres veces superior a la del control

negativo.

Protocolo para el Análisis de la Respuesta Celular (Perfil de Citoquinas)

Obtención de Esplenocitos: El día 21, los ratones son sacrificados y se extraen los bazos en

condiciones de esterilidad.

Cultivo Celular: Los bazos se desagregan mecánicamente para obtener una suspensión de

células individuales. Los eritrocitos se lisan y los esplenocitos se resuspenden en medio de

cultivo RPMI-1640.

Re-estimulación in vitro: Las células se siembran en placas de 24 pocillos y se estimulan

con la variante de SK correspondiente (10 µg/mL) durante 72 horas.
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Cuantificación de Citoquinas: Los sobrenadantes de los cultivos se recogen y se analizan

para determinar la concentración de citoquinas (IL-4, IFN-γ, IL-10) mediante un ensayo de

ELISA tipo sándwich, utilizando kits comerciales específicos para cada citoquina.

Visualizaciones de Flujos de Trabajo y Vías de
Señalización
A continuación, se presentan diagramas generados con Graphviz para ilustrar los flujos de

trabajo experimentales y las relaciones lógicas.
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Figura 1: Flujo de trabajo experimental para la evaluación de la inmunogenicidad.

Respuesta Th1

Respuesta Th2Variante de SK Célula Presentadora
de Antígeno (CPA)

captura y procesa Linfocito T CD4+
(Th0)

presenta antígeno

Th1

Th2

IFN-γproduce

IL-4produce Linfocito Bactiva Célula Plasmáticadiferenciación Anticuerpos
(IgG, IgE)

produce

Click to download full resolution via product page

To cite this document: BenchChem. [evaluación de la inmunogenicidad de diferentes
variantes de estreptoquinasa en modelos animales]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b3030402#evaluaci-n-de-la-
inmunogenicidad-de-diferentes-variantes-de-estreptoquinasa-en-modelos-animales]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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